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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

2,4,5-Trimethoxybenzoic acid, a polysubstituted aromatic carboxylic acid, has emerged as a
crucial scaffold and versatile building block in the landscape of organic synthesis. Its unique
electronic and steric properties, conferred by the presence of three methoxy groups and a
carboxylic acid moiety, make it an invaluable precursor for the synthesis of a diverse array of
complex molecules, including pharmaceuticals, agrochemicals, and functional materials. This
technical guide provides a comprehensive overview of the physicochemical properties, key
synthetic transformations, and notable applications of 2,4,5-trimethoxybenzoic acid, with a
particular focus on its role in the development of bioactive compounds. Detailed experimental
protocols for seminal reactions, quantitative data summaries, and visual representations of its
engagement with biological pathways are presented to serve as a practical resource for
professionals in the field.

Physicochemical and Spectroscopic Properties

2,4,5-Trimethoxybenzoic acid is a white to off-white crystalline solid, typically appearing as a
fine powder.[1] Its key physical and spectroscopic properties are summarized in the tables
below, providing a foundational dataset for its identification and characterization in a laboratory
setting.

Table 1: Physicochemical Properties of 2,4,5-Trimethoxybenzoic Acid
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Property Value Reference(s)
Molecular Formula C10H1205 [2]
Molecular Weight 212.20 g/mol [1]
CAS Number 490-64-2 [1]
Melting Point 143-145 °C [3]
Appearance White fine crystalline powder [3]
Solubility Soluble in DMSO. [4]

Table 2: Spectroscopic Data for 2,4,5-Trimethoxybenzoic Acid
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Spectroscopy Key Peaks and Assignments  Reference(s)

H NMR (Data unavailable in search
results)

13C NMR (Data unavailable in search
results)

Characteristic absorptions for
O-H stretch of the carboxylic
acid (broad, ~3000-2500
cm~1), C=0 stretch of the
carboxylic acid (~1700-1680
Infrared (IR) ~ [51[6]
cm™1), C-O stretches of the
methoxy groups and aromatic
ring, and C-H stretches of the
aromatic ring and methyl

groups.

The molecular ion peak [M]* is
expected at m/z 212. Common
fragmentation patterns for
benzoic acids include the loss

Mass Spectrometry (MS) [7]
of *OH (m/z 195) and «COOH
(m/z 167). Fragmentation of
the methoxy groups can also

be observed.

Synthesis of 2,4,5-Trimethoxybenzoic Acid

While commercially available, several synthetic routes to 2,4,5-trimethoxybenzoic acid have
been reported, often starting from more readily available precursors. One common method
involves the multi-step transformation of 1,2,4-trimethoxybenzene.[2] This typically involves an
electrophilic substitution to introduce a functional group that can then be oxidized to the
carboxylic acid.

Applications in Organic Synthesis
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The utility of 2,4,5-trimethoxybenzoic acid as a synthetic building block is primarily derived
from the reactivity of its carboxylic acid group and the influence of the electron-donating
methoxy groups on the aromatic ring.

Synthesis of Acyl Chlorides: The Gateway to Amides
and Esters

A pivotal transformation of 2,4,5-trimethoxybenzoic acid is its conversion to the
corresponding acyl chloride, 2,4,5-trimethoxybenzoyl chloride. This highly reactive intermediate
serves as a precursor for the synthesis of a wide range of amides and esters through reactions
with amines and alcohols, respectively.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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